![molecular formula C24H33Br2NO B2816946 1-(4-Bromobenzyl)-1-(2-hydroxyhexyl)-4-phenylpiperidinium bromide CAS No. 1025707-79-2](/img/structure/B2816946.png)
1-(4-Bromobenzyl)-1-(2-hydroxyhexyl)-4-phenylpiperidinium bromide
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Description
1-(4-Bromobenzyl)-1-(2-hydroxyhexyl)-4-phenylpiperidinium bromide (BBHPB) is a quaternary ammonium compound that has been studied for its synthesis, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. BBHPB is a relatively new compound and is gaining traction in the scientific research community due to its potential applications in various fields.
Scientific Research Applications
p-Acetoxybenzyl Bromide
This compound is used as a hydroxyl-protecting group and a benzylating agent in synthetic chemistry. Its properties and preparative methods have been detailed, highlighting its utility in organic synthesis processes (Mabry, Chu, & Mach, 2011).
p-Bromobenzyl Bromide
This reagent is utilized as a stable protecting group for hydroxyl groups and as a benzylating agent for various heterofunctional groups and carbon nucleophiles. It is also a substrate for Suzuki type coupling reactions, demonstrating its versatility in organic synthesis (Herzner & Seeberger, 2003).
N-(2-Bromobenzyl)cinchoninium Bromide
This chiral quaternary ammonium salt, derived from Cinchona alkaloids, illustrates the complexity and specificity of bromobenzyl derivatives in chemical synthesis, with potential applications in asymmetric synthesis and catalysis (Skórska-Stania et al., 2012).
Derivatives of Benzyl-4-(4-Triphenylvinylphenyl) Pyridinium Bromide
These compounds, synthesized from benzile bromide derivatives, exhibit mechanofluorochromism/aggregation-induced emission (AIE) characteristics. Such properties are significant for applications in material science, particularly in the development of advanced photoluminescent materials (Weng et al., 2018).
Highly Brominated Mono- and Bis-Phenols from Marine Red Alga
Research into naturally occurring brominated compounds, such as those isolated from the marine red alga Symphyocladia latiuscula, demonstrates the potential for these compounds in biologically active applications, including antioxidant activities. This highlights the broader scope of bromobenzyl derivatives in scientific research beyond synthetic applications (Duan, Li, & Wang, 2007).
properties
IUPAC Name |
1-[1-[(4-bromophenyl)methyl]-4-phenylpiperidin-1-ium-1-yl]hexan-2-ol;bromide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H33BrNO.BrH/c1-2-3-9-24(27)19-26(18-20-10-12-23(25)13-11-20)16-14-22(15-17-26)21-7-5-4-6-8-21;/h4-8,10-13,22,24,27H,2-3,9,14-19H2,1H3;1H/q+1;/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBZABCANVNIIGL-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(C[N+]1(CCC(CC1)C2=CC=CC=C2)CC3=CC=C(C=C3)Br)O.[Br-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H33Br2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
511.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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